Cas no 7252-53-1 (Cyclopropanemethylamine Hydrochloride)

• Product Name: Cyclopropanemethylamine Hydrochloride
• CAS No: 7252-53-1
• MF: C₄H₁₀ClN
• MW: 107.581900119781
• MDL: MFCD00012544
• CID: 85867
• PubChem ID: 24891082
• Update Time: 2025-06-15

Cyclopropanemethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropylmethanamine hydrochloride
• CYCLOPROPANEMETHYLAMINE HYDROCHLORIDE
• (Aminomethyl)cyclopropane hydrochloride
• 1-Cyclopropylmethanamine hydrochloride
• NSC55562
• AT12997
• Cyclopropanemethylamine hydrochloride, 99%
• NSC-55562
• 7252-53-1
• FT-0624304
• CYCLOPROPYLMETHANAMINE HCL
• (cyclopropylmethyl)-amine hydrochloride
• EINECS 230-668-0
• NSC 55562
• AS-62986
• cyclopropylmethanaminehydrochloride
• aminomethylcyclopropane hydrochloride
• (Cyclopropylmethyl)ammonium chloride
• cyclopropylmethylamin hydrochloride
• A837554
• HXSNGAHNYZBZTH-UHFFFAOYSA-N
• cyclopropylmethanamine-Hydrochloride
• DTXSID20222843
• MFCD00012544
• (cyclopropylmethyl)amine hydrochloride
• cyclopropylmethanamine;hydrochloride
• aminomethyl cyclopropane hydrochloride
• (aminomethyl) cyclopropane hydrochloride
• SCHEMBL481915
• CS-0132848
• AKOS015894955
• Cyclopropanemethylamine HCl
• MQCZBGGAZQXTLH-UHFFFAOYSA-N
• DB-055647
• DTXCID50145334
• 230-668-0
• Cyclopropylmethylamine hydrochloride
• Cyclopropanemethylamine Hydrochloride

• MDL： MFCD00012544
• Inchi： 1S/C4H9N.ClH/c5-3-4-1-2-4;/h4H,1-3,5H2;1H
• InChI Key： HXSNGAHNYZBZTH-UHFFFAOYSA-N
• SMILES： Cl.NCC1CC1
• BRN： 3906936

Computed Properties

• Exact Mass: 107.05000
• Monoisotopic Mass: 107.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 30.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: White light brown solid
• Density: 0.912
• Melting Point: 200 °C (lit.)
• Boiling Point: 86.1 °C at 760 mmHg
• Flash Point: °C
• PSA: 26.02000
• LogP: 1.85740
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water

Cyclopropanemethylamine Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Cyclopropanemethylamine Hydrochloride

Introduction to Cyclopropanemethylamine Hydrochloride (CAS No. 7252-53-1)

Cyclopropanemethylamine Hydrochloride, identified by the Chemical Abstracts Service registry number 7252-53-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclopropane derivatives, which are renowned for their unique structural properties and diverse biological activities. The hydrochloride salt form enhances its solubility in aqueous systems, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structure of Cyclopropanemethylamine Hydrochloride features a cyclopropane ring substituted with a methylamine group, which is further protonated to form the hydrochloride salt. This structural motif imparts distinct electronic and steric properties, influencing its reactivity and interaction with biological targets. The cyclopropane ring is known for its high ring strain, which can be exploited in designing molecules with enhanced binding affinity or metabolic stability.

In recent years, Cyclopropanemethylamine Hydrochloride has garnered attention in the development of novel therapeutic agents. Its incorporation into drug candidates has shown promise in modulating various biological pathways, including enzyme inhibition and receptor binding. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory responses, offering a new avenue for treating chronic inflammatory diseases.

One of the most compelling aspects of Cyclopropanemethylamine Hydrochloride is its role as a building block in medicinal chemistry. The presence of both a nucleophilic amine group and a strained cyclopropane ring allows for versatile chemical modifications. Researchers have leveraged these features to design molecules with improved pharmacokinetic profiles, such as enhanced oral bioavailability and prolonged half-life. These modifications are critical for translating laboratory discoveries into viable clinical candidates.

Recent studies have highlighted the potential of Cyclopropanemethylamine Hydrochloride in addressing neurological disorders. The compound’s ability to interact with central nervous system receptors has led to investigations into its efficacy as an anxiolytic or antipsychotic agent. Preclinical trials have demonstrated encouraging results, particularly in models of anxiety-related behaviors, suggesting that further exploration could yield novel treatments for mental health conditions.

The synthesis of Cyclopropanemethylamine Hydrochloride involves well-established organic chemistry protocols, including nucleophilic substitution reactions and acid-base neutralization steps. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to enhance yield and purity. These advancements underscore the compound’s accessibility and suitability for large-scale production, ensuring its availability for industrial applications.

From a computational chemistry perspective, Cyclopropanemethylamine Hydrochloride has been extensively studied to understand its molecular interactions. Molecular docking simulations have revealed its potential binding affinity to various protein targets, providing insights into its mechanism of action. These computational approaches complement experimental studies, offering a holistic view of the compound’s pharmacological properties and facilitating the design of optimized derivatives.

The environmental impact of using Cyclopropanemethylamine Hydrochloride as an intermediate has also been assessed. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Such sustainable practices align with global initiatives to promote environmentally responsible pharmaceutical manufacturing.

Future research directions for Cyclopropanemethylamine Hydrochloride include exploring its applications in nanomedicine and targeted drug delivery systems. The compound’s unique physicochemical properties make it an attractive candidate for conjugation with nanoparticles or other delivery vehicles, potentially enhancing therapeutic efficacy while reducing side effects.

In conclusion, Cyclopropanemethylamine Hydrochloride (CAS No. 7252-53-1) represents a fascinating compound with broad implications in pharmaceutical research and development. Its structural features, combined with recent advancements in synthetic and computational chemistry, position it as a valuable tool for discovering new drugs targeting diverse diseases. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in modern medicine.